Cas no 84223-03-0 (Ergosta-7,9(11),24(28)-trien-3β-ol)
84223-03-0 structure
Product Name:Ergosta-7,9(11),24(28)-trien-3β-ol
CAS No:84223-03-0
MF:C28H44O
MW:396.648368835449
CID:728132
PubChem ID:196273
Update Time:2024-10-26
Ergosta-7,9(11),24(28)-trien-3β-ol Chemical and Physical Properties
Names and Identifiers
-
- Ergosta-7,9(11),24(28)-trien-3-ol,(3b,5a)- (9CI)
- (3S,5S,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-2,3,4,5,6,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
- 24-methylcholesta-7,9(11),24(28)-trien-3-ol
- 84223-03-0
- 24-Methyl-5alpha-cholesta-7,9(11),24(28)-trien-3beta-ol
- Ergosta-7,9(11),24(28)-trien-3beta-ol
- DTXSID301004484
- 5alpha-Ergosta-7,9(11),24(28)-trien-3beta-ol
- 24-MECTO
- 24-methyl-5 alpha-cholesta-7,9(11),24(28)-trien-3 beta-ol
- Ergosta-7,9(11),24(28)-trien-3-ol, (3beta,5alpha)-
- Ergosta-7,9(11),24(28)-trien-3β-ol
-
- Inchi: 1S/C28H44O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h10,14,18,20-22,24-25,29H,3,7-9,11-13,15-17H2,1-2,4-6H3/t20-,21+,22+,24-,25+,27+,28-/m1/s1
- InChI Key: MOVFCUILMBMDSX-QKPORZECSA-N
- SMILES: C[C@@]12[C@@H]([C@H](C)CCC(=C)C(C)C)CC[C@H]1C1=CC[C@H]3C[C@H](CC[C@]3(C)C1=CC2)O
Computed Properties
- Exact Mass: 396.339216023g/mol
- Monoisotopic Mass: 396.339216023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 712
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 20.2Ų
Ergosta-7,9(11),24(28)-trien-3β-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E599200-1mg |
Ergosta-7,9(11),24(28)-trien-3β-ol |
84223-03-0 | 1mg |
$ 190.00 | 2023-04-17 | ||
| TRC | E599200-10mg |
Ergosta-7,9(11),24(28)-trien-3β-ol |
84223-03-0 | 10mg |
$ 1499.00 | 2023-04-17 |
Ergosta-7,9(11),24(28)-trien-3β-ol Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Related Categories
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